N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide

• IUPAC Name: N-[(2-methyl-5-pyrazin-2-ylpyrazol-3-yl)methyl]-2,3-dihydro-1-benzofuran-5-sulfonamide
• InChI: InChI=1S/C17H17N5O3S/c1-22-13(9-15(21-22)16-11-18-5-6-19-16)10-20-26(23,24)14-2-3-17-12(8-14)4-7-25-17/h2-3,5-6,8-9,11,20H,4,7,10H2,1H3
• InChI Key: JJZZGBUHSVZQHJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC(=N1)C2=NC=CN=C2)CNS(=O)(=O)C3=CC4=C(C=C3)OCC4
• Molecular Formula: C17H17N5O3S
• Molecular Weight: 371.4 g/mol

Description

N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide is a useful research compound. Its molecular formula is C17H17N5O3S and its molecular weight is 371.42. The purity is usually 95%.
BenchChem offers high-quality N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-((1-methyl-3-(pyrazin-2-yl)-1H-pyrazol-5-yl)methyl)-2,3-dihydrobenzofuran-5-sulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activities Sulfonamide-containing compounds, similar in structure to the one , have been extensively investigated for their biological activities. For example, sulfonamide derivatives have been synthesized and evaluated for their ability to inhibit cyclooxygenase-2 (COX-2), showing potential for the treatment of inflammation and pain without the undesirable side effects associated with traditional NSAIDs (Penning et al., 1997). Furthermore, novel heterocyclic compounds containing a sulfonamido moiety have demonstrated promising antibacterial activity (Azab, Youssef, & El-Bordany, 2013), highlighting the versatility of sulfonamide derivatives in addressing various microbial threats.

Anticancer and Radiosensitizing Potential Research into sulfonamide derivatives has also uncovered their potential in anticancer therapies. Certain novel sulfonamide derivatives have been synthesized and found to exhibit significant anticancer activity and radiosensitizing effects, suggesting their utility in enhancing the efficacy of cancer treatments (Ghorab, Ragab, Heiba, El-Gazzar, & Zahran, 2015). This area of research is particularly important as it opens up new avenues for the development of more effective and targeted cancer therapies.

Carbonic Anhydrase Inhibition Sulfonamide-based compounds have been explored for their inhibition of carbonic anhydrase, an enzyme involved in various physiological processes. This research is significant for the development of treatments for conditions such as glaucoma, edema, and certain neurological disorders. For instance, pyrazole-3,4-dicarboxamide derivatives bearing sulfonamide moieties have shown inhibitory effects on human carbonic anhydrase isoenzymes, highlighting their therapeutic potential (Mert et al., 2015).